Cas no 47592-59-6 (Xylotriose)

Xylotriose Properties

Names and Identifiers

• Xylotriose
• 4)-O-b-D-xylopyranosyl-(1&reg
• D-Xylose, O-.β.-D-xylopyranosyl-(1?4)-O-.β.-D-xylopyranosyl-(1?4)-
• β-D-Xylp-(1-4)-β-D-Xylp-(1-4)-D-Xyl
• O-beta-D-Xylopyranosyl-(1→4)-O-beta-D-xylopyranosyl-(1→4)-D-xylose
• 2-[4,5-Dihydroxy-6-(4,5,6-trihydroxyoxan-3-yl)oxyoxan-3-yl]oxyoxane-3,4,5-triol
• 47592-59-6
• 1,4-B-D-XYLOTRIOSE
• CID 91873341
• A857808
• B1999-418272
• E87146
• s3252
• (3R,4R,5R)-5-((2R,3S,4S)-3,4-dihydroxy-5-((3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-2,3,4-triol
• (3R,4S,5R)-2-[(4S,5S,6R)-4,5-Dihydroxy-6-[(3R,4R,5R)-4,5,6-trihydroxyoxan-3-yl]oxyoxan-3-yl]oxyoxane-3,4,5-triol
• AS-82883
• AC-34510
• xylotriose
• JCSJTDYCNQHPRJ-QZPPXLSYSA-N
• +Expand

• InChIKey： JCSJTDYCNQHPRJ-UHFFFAOYSA-N
• Inchi： 1S/C15H26O13/c16-4-1-25-14(11(21)7(4)17)28-6-3-26-15(12(22)9(6)19)27-5-2-24-13(23)10(20)8(5)18/h4-23H,1-3H2
• SMILES： O(C1([H])C([H])(C([H])(C([H])(C([H])([H])O1)O[H])O[H])O[H])C1([H])C([H])([H])OC([H])(C([H])(C1([H])O[H])O[H])OC1([H])C([H])([H])OC([H])(C([H])(C1([H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 414.137341g/mol
• Surface Charge: 0
• XLogP3: -5.6
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 4
• Monoisotopic Mass: 414.137341g/mol
• Monoisotopic Mass: 414.137341g/mol
• Topological Polar Surface Area: 208Ų
• Heavy Atom Count: 28
• Complexity: 508
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 0
• Surface Charge: 0
• Molecular Weight: 414.36

Experimental Properties

• LogP: -5.65570
• PSA: 207.99000
• Boiling Point: 728.1±60.0 °C at 760 mmHg
• Melting Point: 215-216 ºC
• Flash Point: 394.1±32.9 °C
• Solubility: Soluble (688 g/l) (25 º C),
• Color/Form: No data available
• Specific Rotation: -38.2 º (c=0.5% in H2O);-48 º (c=1% in H2O)
• Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Oligose